Cas no 82588-42-9 (6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde)

• Product Name: 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde
• CAS No: 82588-42-9
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• MDL: MFCD03425723
• CID: 987963
• PubChem ID: 333017
• Update Time: 2025-11-01

6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde
• 6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-p-Tolyl-imidazo[2,1-b]thiazole-5-carbaldehyde
• 5-Formyl-6-p-tolylimidazo<2,1-b>thiazole
• TOS-BB-0759
• 6-p-tolyl imidazo[2,1-b]thiazole-5-carbaldehyde
• SR-01000091446
• DTXSID60318572
• MFCD03425723
• SCHEMBL22633809
• FT-0641877
• 6-p-Tolylimidazo[2,1-b]thiazole-5-carbaldehyde
• J-518098
• 12R-0276
• NSC332725
• A864380
• SR-01000091446-1
• NSC-332725
• 82588-42-9
• AKOS001746901
• STK712950
• DB-056638

• MDL： MFCD03425723
• Inchi： 1S/C13H10N2OS/c1-9-2-4-10(5-3-9)12-11(8-16)15-6-7-17-13(15)14-12/h2-8H,1H3
• InChI Key： NUEBUPJVOGWDTQ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C1C=CC(C)=CC=1)=C2C=O

Computed Properties

• Exact Mass: 242.05100
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Melting Point: 167-169°C
• PSA: 62.61000
• LogP: 3.18370

6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde

Introduction to 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde (CAS No. 82588-42-9)

6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde, identified by its CAS number 82588-42-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde exhibits a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. The compound belongs to the imidazo[2,1-b]thiazole class, a scaffold that has been extensively studied for its pharmacological properties.

The structural composition of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde includes a benzene ring substituted with a tolyl group at the 6-position, linked to an imidazo[2,1-b]thiazole core. The presence of the aldehyde functional group at the 5-position of the thiazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This compound's versatility has positioned it as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazo[2,1-b]thiazole derivatives. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The aldehyde functionality in 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde allows for further chemical modifications, enabling researchers to tailor the molecule's properties for specific applications.

One of the most compelling aspects of this compound is its role in drug discovery and development. The imidazo[2,1-b]thiazole core is known for its ability to interact with various biological targets, making it a promising candidate for designing new drugs. For instance, research has shown that derivatives of this scaffold can inhibit enzymes and receptors involved in cancer progression. The tolyl group at the 6-position may contribute to enhanced solubility and bioavailability, further improving the compound's pharmacokinetic profile.

The synthesis of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the imidazo[2,1-b]thiazole ring through condensation reactions between appropriate precursors. Subsequent functionalization at the 5-position introduces the aldehyde group, which can be achieved through oxidation or other synthetic methodologies.

The compound's chemical reactivity also makes it useful in material science applications. Researchers have explored its potential as a precursor for polymers and coatings that exhibit unique electronic or optical properties. These materials could find applications in advanced technologies such as organic electronics and sensors.

In conclusion, 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde (CAS No. 82588-42-9) is a multifaceted compound with significant implications in pharmaceutical and material sciences. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new therapeutic agents and advanced materials. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in future scientific endeavors.